![molecular formula C15H18ClN5O2 B4257520 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide](/img/structure/B4257520.png)
5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide
Overview
Description
5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide, also known as APTB, is a chemical compound that has been of interest to scientific researchers due to its potential for use in various applications.
Mechanism of Action
The mechanism of action of 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide involves the inhibition of a protein called heat shock protein 90 (HSP90), which is involved in the regulation of various cellular processes. By inhibiting HSP90, 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide disrupts the function of cancer cells and induces cell death.
Biochemical and Physiological Effects:
Studies have shown that 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has a selective effect on cancer cells, with minimal toxicity to normal cells. 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. In addition, 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments is its selectivity for cancer cells, which reduces the risk of toxicity to normal cells. However, 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is a relatively new compound, and its effects on human subjects have not been fully studied. In addition, the synthesis of 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is complex and requires specialized equipment and expertise.
Future Directions
There are several future directions for research on 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide. One area of interest is the development of new cancer treatments based on 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide. Researchers are also exploring the use of 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide in combination with other drugs to enhance its effectiveness. In addition, further studies are needed to determine the long-term effects of 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide on human subjects.
Scientific Research Applications
5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been found to have potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer treatments. 5-(acetylamino)-2-chloro-N-[(4-propyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-acetamido-2-chloro-N-[(4-propyl-1,2,4-triazol-3-yl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClN5O2/c1-3-6-21-9-18-20-14(21)8-17-15(23)12-7-11(19-10(2)22)4-5-13(12)16/h4-5,7,9H,3,6,8H2,1-2H3,(H,17,23)(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBCXMLAVRBJFKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=NN=C1CNC(=O)C2=C(C=CC(=C2)NC(=O)C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClN5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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